Cas no 899703-25-4 (1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic Acid)

• Product Name: 1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic Acid
• CAS No: 899703-25-4
• MF: C₉H₁₃N₃O₄S
• MW: 259.282220602036
• MDL: MFCD12027231
• CID: 1074910
• PubChem ID: 3450940
• Update Time: 2025-06-12

1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-((1H-Imidazol-4-yl)sulfonyl)piperidine-3-carboxylic acid
• 1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic acid
• 1-((1H-Imidazol-4-yl)sulfonyl)piperidine-3-carboxylicacid
• 1-((1H-imidazol-5-yl)sulfonyl)piperidine-3-carboxylic acid
• 1-(1H-imidazol-5-ylsulfonyl)piperidine-3-carboxylic acid
• CS-0325960
• AKOS000265084
• 2,5,6-Trifluoro-nicotinicacid
• AKOS016345447
• EU-0066147
• 1-(1H-imidazole-4-sulfonyl)piperidine-3-carboxylic acid
• MFCD12027231
• 899703-25-4
• DTXSID40392592
• LS-02322
• SR-01000087841
• SR-01000087841-1
• STK503995
• ALBB-006535
• 1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic Acid

• MDL： MFCD12027231
• Inchi： 1S/C9H13N3O4S/c13-9(14)7-2-1-3-12(5-7)17(15,16)8-4-10-6-11-8/h4,6-7H,1-3,5H2,(H,10,11)(H,13,14)
• InChI Key： VHXSXLGCRWLSBA-UHFFFAOYSA-N
• SMILES： S(C1=CN=CN1)(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 259.06267708g/mol
• Monoisotopic Mass: 259.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 112Ų

1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic Acid

Introduction to 1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic Acid (CAS No. 899703-25-4)

1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic Acid, identified by its Chemical Abstracts Service number CAS No. 899703-25-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates a piperidine ring with a sulfonyl group linked to an imidazole moiety, creating a unique pharmacophore that may contribute to its distinctive chemical and biological properties.

The synthesis of 1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic Acid involves a series of well-defined chemical transformations, typically starting from commercially available precursors. The introduction of the sulfonyl group at the 4-position of the imidazole ring and the subsequent functionalization of the piperidine core require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to construct the desired carbon-carbon and carbon-nitrogen bonds. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. The presence of both the imidazole and piperidine rings in 1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic Acid suggests potential interactions with various biological targets, including enzymes and receptors. Preliminary in vitro studies have indicated that this compound may exhibit inhibitory effects on certain enzymes, making it a promising candidate for further investigation in drug discovery programs. Specifically, its structure resembles known bioactive molecules that target metabolic pathways associated with inflammation, cancer, and neurodegenerative diseases.

The pharmacological potential of 1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic Acid has been explored in several contexts. Researchers have focused on its ability to modulate enzyme activity by binding to specific pockets within the enzyme's active site. The sulfonamide moiety is particularly important in this regard, as it can form hydrogen bonds with amino acid residues in the target protein, thereby enhancing binding affinity. Additionally, the imidazole ring may interact with aromatic residues or participate in π-stacking interactions, further stabilizing the enzyme-inhibitor complex. These interactions are critical for designing molecules with high selectivity and efficacy.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic Acid against large databases of protein targets. Molecular docking simulations have been used to predict binding affinities and identify potential lead compounds for drug development. These computational approaches complement traditional high-throughput screening methods and have significantly accelerated the discovery process. By integrating experimental data with computational predictions, researchers can prioritize compounds for further validation, saving time and resources in the drug discovery pipeline.

The biological evaluation of 1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic Acid has revealed several interesting findings. In cell-based assays, this compound has demonstrated modest inhibitory activity against certain kinases, which are overexpressed in various cancers. The mechanism of action appears to involve competitive inhibition of ATP binding, thereby disrupting signaling pathways that promote cell proliferation. While the IC50 values obtained thus far suggest moderate potency, optimization strategies could enhance its efficacy further. For instance, modifications to the piperidine ring or introduction of additional functional groups might improve solubility and target engagement.

Another area of interest is the potential use of 1-(1H-Imidazol-4-ylsulfonyl)piperidine-3-carboxylic Acid as a tool compound in biochemical research. Its ability to interact with specific enzymes provides a valuable probe for understanding enzyme function and regulation. By using this compound as an inhibitor or modulator, researchers can dissect complex signaling networks and identify key nodes involved in disease pathogenesis. Such insights could lead to novel therapeutic strategies targeting these pathways.

The synthetic versatility of sulfonamide derivatives also allows for structural diversification through derivatization reactions. By modifying different parts of the molecule, chemists can generate libraries of analogs with tailored properties. For example, replacing the piperidine ring with other heterocycles or introducing halogen atoms at strategic positions could alter pharmacokinetic profiles or enhance binding affinity. Such modifications are essential for optimizing drug candidates for clinical translation.

The regulatory landscape for novel pharmaceutical compounds like 1-(1H-imidazol -4 -ylsulfonylpiperidine -3 -carboxylic acid) is stringent but well-defined. Manufacturers must adhere to Good Manufacturing Practices (GMP) during synthesis and purification to ensure product quality and consistency. Additionally, preclinical studies are required to assess toxicity, pharmacokinetics, and pharmacodynamics before human trials can begin. These rigorous standards ensure that only safe and effective drugs reach patients.

Future directions in research on 1-(1H-imidazol -4 -ylsulfonylpiperidine -3 -carboxylic acid) include exploring its role in treating neurological disorders such as Alzheimer's disease or Parkinson's disease. The imidazole ring is known to interact with metal ions involved in neurodegenerative processes, suggesting potential therapeutic benefits. Further investigation into its mechanism of action could uncover new treatment modalities for these challenging conditions.

In conclusion, 1-( 1 H -imidazol -4 -ylsulfonylpiperidine -3 -carboxylic acid) (CAS No . 899703 -25 -4) represents a promising scaffold for drug discovery with diverse biological activities . Its unique structural features , coupled with recent advances in synthetic chemistry and computational biology , position it as a valuable candidate for further exploration . As research continues , this compound may contribute significantly to addressing unmet medical needs across multiple therapeutic areas .